Dimethyl 4,4'-(3-oxopenta-1,4-diene-1,5-diyl)dibenzoate

• CAS No.: 129009-94-5
• Molecular Formula: C21H18O5
• Molecular Weight: 350.4 g/mol
• IUPAC Name: methyl 4-[5-(4-methoxycarbonylphenyl)-3-oxopenta-1,4-dienyl]benzoate
• InChI: InChI=1S/C21H18O5/c1-25-20(23)17-9-3-15(4-10-17)7-13-19(22)14-8-16-5-11-18(12-6-16)21(24)26-2/h3-14H,1-2H3
• InChI Key: VPJRXBHPBXCPQN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=C(C=C2)C(=O)OC

Description

Dimethyl 4,4'-(3-oxopenta-1,4-diene-1,5-diyl)dibenzoate is a useful research compound. Its molecular formula is C21H18O5 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Carbmethoxybenzaldehyde (1ae, 0.62 g, 3.8 mmol) and acetone (19, 0.14 ml, 1.9 mmol) were combined in methanol (20 ml) and stirred under a nitrogen atmosphere for 15 min at room temperature. A solution of sodium hydroxide (0.15 g, 3.8 mmol) in water (5 ml) was added the mixture stirred for 18 hr at room temperature under a nitrogen atmosphere. The resulting precipitate was filtered and recrystallized from xylene to give 0.29 g (44%) of a yellow solid: mp 206-210° C. [expected mp 221-223° C.]; 1H NMR: δ 3.92 (s, 6H), 7.12 (d, 2H, J=16.1 Hz), 7.65 (d, 4H, J=8.1 Hz), 7.73 (d, 2H, J=15.9 Hz), 8.06 (d, 4H, J=8.0 Hz); 13C NMR: δ 52.3, 127.1, 128.1, 130.1, 131.6, 138.8, 142.1, 166.2, 188.0.